Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-
Overview
Description
“Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” is a chemical compound that belongs to the carbazole family . It is a heterocyclic aromatic compound that contains a carbazole ring and a phenylboronic acid . It appears as a white solid at room temperature . It is a derivative of carbazole and due to its large conjugated structure, it is often used as an electron donor in luminescent materials . It has wide applications in the synthesis of organic optoelectronic materials and liquid crystal molecules .
Synthesis Analysis
The synthesis of “Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” involves several steps . The process starts with the dissolution of 2-bromo-9-phenyl-9H-carbazole in tetrahydrofuran (THF). The reaction system is then transferred to a cold well at -78°C and cooled for 30 minutes. After that, a 2.5 M solution of n-butyllithium in hexane is slowly added to the reaction mixture at -78°C .Molecular Structure Analysis
The molecular formula of “Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” is C18H14BNO2 . It has a molecular weight of 287.12 . The structure contains a carbazole ring and a phenylboronic acid .Chemical Reactions Analysis
“Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” can be used as an intermediate in pharmaceutical synthesis . In the synthesis transformation, the boronic acid group in its structure participates in various coupling reactions such as Suzuki coupling to connect the molecular skeleton to the target molecule as an electron donor .Physical And Chemical Properties Analysis
“Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” appears as a white solid at room temperature . It has a molecular weight of 287.12 and a density of 1.20±0.1 g/cm3 .Mechanism of Action
The mechanism of action of “Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” is mainly through its boronic acid group. This group participates in various coupling reactions such as Suzuki coupling to connect the molecular skeleton to the target molecule as an electron donor . By introducing it, the conjugated structure of the target molecule can be changed, thereby adjusting the luminescent properties of the compound .
Future Directions
“Boronic acid, B-(9-phenyl-9H-carbazol-1-yl)-” has wide applications in the synthesis of organic optoelectronic materials and liquid crystal molecules . Its introduction can change the conjugated structure of the target molecule, thereby adjusting the luminescent properties of the compound . This suggests potential future directions in the field of optoelectronic materials and liquid crystal molecules.
properties
IUPAC Name |
(9-phenylcarbazol-1-yl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BNO2/c21-19(22)16-11-6-10-15-14-9-4-5-12-17(14)20(18(15)16)13-7-2-1-3-8-13/h1-12,21-22H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHRNTAKUNQTOEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C2C(=CC=C1)C3=CC=CC=C3N2C4=CC=CC=C4)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701269185 |
Source
|
| Record name | B-(9-Phenyl-9H-carbazol-1-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701269185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1333002-41-7 |
Source
|
| Record name | B-(9-Phenyl-9H-carbazol-1-yl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1333002-41-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | B-(9-Phenyl-9H-carbazol-1-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701269185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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